Cas no 74402-59-8 (2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester
• CAS No: 74402-59-8
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 556446
• PubChem ID: 45115801
• Update Time: 2025-04-19

2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester
• Pyrazinecarboxylicacid, 3-cyano-5,6-dimethyl-, methyl ester (9CI)
• METHYL 3-CYANO-5,6-DIMETHYLPYRAZINE-2-CARBOXYLATE
• PYRAZINECARBOXYLIC ACID, 3-CYANO-5,6-DIMETHYL-, METHYL ESTER (9CI)
• DTXSID20668363
• 74402-59-8

• Inchi： 1S/C9H9N3O2/c1-5-6(2)12-8(9(13)14-3)7(4-10)11-5/h1-3H3
• InChI Key： WUNPHRVUCSJGOM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C#N)N=C(C)C(C)=N1)=O

Computed Properties

• Exact Mass: 191.069
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.8
• Topological Polar Surface Area: 75.9A^2